Cas no 131056-82-1 (9-isocyanato-9H-fluorene)
9-isocyanato-9H-fluorene Chemical and Physical Properties
Names and Identifiers
-
- 9H-Fluorene,9-isocyanato-
- 9H-Fluoren-9-yl isocyanate
- 511870_ALDRICH
- 9-fluorenyl isocyanate
- AC1MUX4Q
- AC1Q6BOE
- ACMC-20alvk
- BP-12445
- CTK8C5795
- 9-isocyanato-9H-fluorene
- 9H-Fluorene,9-isocyanato-(9CI)
- 9H-FLUOREN-9-YL ISOCYANATE 95
- 9H-Fluorene, 9-isocyanato-
- EN300-2006623
- ZCUDVRDYVSFUTC-UHFFFAOYSA-N
- SCHEMBL3837050
- 9H-Fluoren-9-yl isocyanate,98%
- DTXSID60394896
- 9H-Fluoren-9-yl isocyanate, 95%
- J-005927
- 131056-82-1
- DB-085007
-
- MDL: MFCD01863684
- Inchi: 1S/C14H9NO/c16-9-15-14-12-7-3-1-5-10(12)11-6-2-4-8-13(11)14/h1-8,14H
- InChI Key: ZCUDVRDYVSFUTC-UHFFFAOYSA-N
- SMILES: O=C=NC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 207.06847
- Monoisotopic Mass: 207.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.1
- Topological Polar Surface Area: 29.4Ų
Experimental Properties
- Color/Form: NA
- Density: 1.2±0.1 g/cm3
- Melting Point: 44-46 °C (lit.)
- Boiling Point: 355.8±31.0 °C at 760 mmHg
- Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C - PSA: 29.43
9-isocyanato-9H-fluorene Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H302-H312-H315-H319-H332-H334-H335
- Warning Statement: P261-P280-P305+P351+P338-P342+P311
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: 22-26-36
-
Hazardous Material Identification:
- Risk Phrases:R20/21/22
- Safety Term:S22-26-36
- Storage Condition:2-8°C
9-isocyanato-9H-fluorene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B449558-10mg |
9-isocyanato-9H-fluorene |
131056-82-1 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B449558-50mg |
9-isocyanato-9H-fluorene |
131056-82-1 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B449558-100mg |
9-isocyanato-9H-fluorene |
131056-82-1 | 100mg |
$ 95.00 | 2022-06-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-227153-2g |
9H-Fluoren-9-yl isocyanate, |
131056-82-1 | 2g |
¥1391.00 | 2023-09-05 | ||
| Enamine | EN300-2006623-1g |
9-isocyanato-9H-fluorene |
131056-82-1 | 1g |
$943.0 | 2023-09-16 | ||
| Enamine | EN300-2006623-5g |
9-isocyanato-9H-fluorene |
131056-82-1 | 5g |
$2732.0 | 2023-09-16 | ||
| Enamine | EN300-2006623-10g |
9-isocyanato-9H-fluorene |
131056-82-1 | 10g |
$4052.0 | 2023-09-16 | ||
| Enamine | EN300-2006623-0.05g |
9-isocyanato-9H-fluorene |
131056-82-1 | 0.05g |
$792.0 | 2023-09-16 | ||
| Enamine | EN300-2006623-0.1g |
9-isocyanato-9H-fluorene |
131056-82-1 | 0.1g |
$829.0 | 2023-09-16 | ||
| Enamine | EN300-2006623-0.25g |
9-isocyanato-9H-fluorene |
131056-82-1 | 0.25g |
$867.0 | 2023-09-16 |
9-isocyanato-9H-fluorene Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 9-isocyanato-9H-fluorene
Recent Advances in the Application of 9-Isocyanato-9H-fluorene (CAS: 131056-82-1) in Chemical Biology and Pharmaceutical Research
9-Isocyanato-9H-fluorene (CAS: 131056-82-1) is a versatile chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its fluorene backbone and reactive isocyanate group, serves as a valuable building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility in drug discovery, materials science, and bioconjugation strategies, highlighting its importance in advancing interdisciplinary research.
One of the key areas of interest is the use of 9-isocyanato-9H-fluorene as a precursor for the development of fluorescent probes and sensors. Researchers have leveraged its unique photophysical properties to design probes capable of detecting biologically relevant analytes, such as reactive oxygen species (ROS) and metal ions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a fluorescent scaffold, enabling real-time monitoring of cellular oxidative stress. The study reported high selectivity and sensitivity, paving the way for its potential use in diagnostic applications.
In the realm of drug discovery, 9-isocyanato-9H-fluorene has been employed as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions. A recent publication in ACS Chemical Biology detailed the use of this compound to generate a library of fluorene-based inhibitors for the p53-MDM2 interaction, a critical target in cancer therapy. The study revealed that derivatives of 9-isocyanato-9H-fluorene exhibited enhanced binding affinity and improved pharmacokinetic properties compared to earlier generations of inhibitors. These findings underscore the compound's potential in the design of next-generation anticancer agents.
Beyond its applications in drug discovery, 9-isocyanato-9H-fluorene has also found utility in materials science. A 2022 study in Advanced Materials explored its incorporation into polymeric networks to create stimuli-responsive materials. The researchers demonstrated that the isocyanate group could undergo reversible reactions with amines, enabling the development of self-healing polymers. This innovation holds promise for applications in biomedical devices and coatings, where durability and responsiveness to environmental changes are critical.
Despite these advancements, challenges remain in the widespread adoption of 9-isocyanato-9H-fluorene. Issues such as stability under physiological conditions and scalability of synthesis need to be addressed. However, ongoing research efforts are focused on optimizing the compound's properties and expanding its applications. For instance, a 2023 preprint on ChemRxiv proposed a novel synthetic route that improves yield and reduces byproducts, addressing some of the scalability concerns.
In conclusion, 9-isocyanato-9H-fluorene (CAS: 131056-82-1) represents a promising tool in chemical biology and pharmaceutical research. Its versatility in probe design, drug discovery, and materials science highlights its potential to drive innovation across multiple disciplines. As research continues to uncover new applications and refine existing methodologies, this compound is poised to play an increasingly important role in advancing scientific and medical breakthroughs.
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